Cas no 895699-91-9 (N-(3-chlorophenyl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide)

• Product Name: N-(3-chlorophenyl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• CAS No: 895699-91-9
• MF: C₁₆H₁₆ClNOS
• MW: 305.822341918945
• CID: 5459889
• Update Time: 2025-07-20

N-(3-chlorophenyl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-chlorophenyl)methyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• STL028201
• N-(3-chlorobenzyl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• N-(3-chlorophenyl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide

• Inchi： 1S/C16H16ClNOS/c17-13-6-3-4-11(8-13)10-18-16(19)15-9-12-5-1-2-7-14(12)20-15/h3-4,6,8-9H,1-2,5,7,10H2,(H,18,19)
• InChI Key： NMQBDCXCHFAACR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC(C1=CC2=C(CCCC2)S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• XLogP3: 4.6
• Topological Polar Surface Area: 57.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-(3-chlorophenyl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide

Introduction to N-(3-chlorophenyl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide (CAS No. 895699-91-9)

N-(3-chlorophenyl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide (CAS No. 895699-91-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiophene family, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chlorophenyl group and a tetrahydrobenzothiophene core, contribute to its unique chemical properties and biological interactions.

The benzothiophene scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets. Specifically, the 4,5,6,7-tetrahydro-1-benzothiophene moiety provides a flexible and adaptable framework that can be modified to enhance binding affinity and selectivity. The introduction of the 2-carboxamide group at the 2-position of the benzothiophene ring further expands its pharmacological potential by enabling hydrogen bonding interactions with biological receptors. These structural attributes make N-(3-chlorophenyl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing novel therapeutic agents based on benzothiophene derivatives due to their reported efficacy in various diseases. For instance, studies have shown that benzothiophene-based compounds exhibit anti-inflammatory, analgesic, and anticancer properties. The chlorophenyl group in N-(3-chlorophenyl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide may play a crucial role in modulating the compound's biological activity by influencing its binding affinity to target proteins. This region is often involved in hydrophobic interactions and can be critical for achieving high selectivity in drug design.

The carboxamide functional group at the 2-position of the benzothiophene ring is another key feature that contributes to the compound's pharmacological profile. Carboxamides are well-known for their ability to form hydrogen bonds with polar residues in biological targets, which can enhance binding affinity and improve drug potency. Additionally, the tetrahydro moiety adjacent to the benzothiophene core adds flexibility to the molecule, allowing for conformational adjustments that may optimize interactions with biological receptors. These structural elements collectively contribute to the compound's potential as a lead molecule in drug development.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of novel benzothiophene derivatives like N-(3-chlorophenyl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide. These computational tools enable researchers to predict and optimize the biological activity of compounds before they are synthesized in the laboratory. By leveraging these technologies, scientists can identify promising scaffolds and functional groups that are likely to enhance drug-like properties such as solubility, bioavailability, and metabolic stability. This approach has significantly accelerated the discovery process in medicinal chemistry.

The synthesis of N-(3-chlorophenyl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chlorophenyl group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the formation of the tetrahydrobenzothiophene core requires specialized catalytic systems that promote cyclization under mild conditions. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision.

In conclusion, N-(3-chlorophenyl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide (CAS No. 895699-91-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of a chlorophenyl group and a tetrahydrobenzothiophene core provides a versatile framework for designing novel bioactive molecules. The presence of a carboxamide functional group further enhances its pharmacological potential by enabling hydrogen bonding interactions with biological targets. As research continues to uncover new applications for benzothiophene derivatives like this one,

N-(3-chlorophenyl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide(CAS No.895699-91-9)is poisedto make substantial contributions toresearchanddevelopmentinthepharmaceuticalindustry.